Cas no 869346-92-9 (2-({1-(2H-1,3-benzodioxol-5-yl)methyl-1H-imidazol-2-yl}sulfanyl)-N-benzylacetamide)

2-({1-(2H-1,3-Benzodioxol-5-yl)methyl-1H-imidazol-2-yl}sulfanyl)-N-benzylacetamide is a synthetic organic compound featuring a benzodioxole-imidazole core linked via a sulfanylacetamide bridge to a benzyl group. This structure suggests potential utility in medicinal chemistry, particularly as a scaffold for enzyme inhibition or receptor modulation due to its heterocyclic and aromatic moieties. The benzodioxole and imidazole groups may confer metabolic stability and binding affinity, while the sulfanylacetamide linker offers flexibility for further derivatization. Its well-defined molecular architecture makes it suitable for structure-activity relationship studies in drug discovery. The compound’s purity and synthetic reproducibility are critical for consistent pharmacological evaluation.
2-({1-(2H-1,3-benzodioxol-5-yl)methyl-1H-imidazol-2-yl}sulfanyl)-N-benzylacetamide structure
869346-92-9 structure
Product Name:2-({1-(2H-1,3-benzodioxol-5-yl)methyl-1H-imidazol-2-yl}sulfanyl)-N-benzylacetamide
CAS No:869346-92-9
MF:C20H19N3O3S
MW:381.44816327095
CID:6201196
PubChem ID:7151088
Update Time:2025-06-15

2-({1-(2H-1,3-benzodioxol-5-yl)methyl-1H-imidazol-2-yl}sulfanyl)-N-benzylacetamide Chemical and Physical Properties

Names and Identifiers

    • 2-({1-(2H-1,3-benzodioxol-5-yl)methyl-1H-imidazol-2-yl}sulfanyl)-N-benzylacetamide
    • F1872-0846
    • 869346-92-9
    • 2-({1-[(2H-1,3-benzodioxol-5-yl)methyl]-1H-imidazol-2-yl}sulfanyl)-N-benzylacetamide
    • 2-((1-(benzo[d][1,3]dioxol-5-ylmethyl)-1H-imidazol-2-yl)thio)-N-benzylacetamide
    • CCG-195292
    • AKOS002046661
    • 2-[1-(1,3-benzodioxol-5-ylmethyl)imidazol-2-yl]sulfanyl-N-benzylacetamide
    • Inchi: 1S/C20H19N3O3S/c24-19(22-11-15-4-2-1-3-5-15)13-27-20-21-8-9-23(20)12-16-6-7-17-18(10-16)26-14-25-17/h1-10H,11-14H2,(H,22,24)
    • InChI Key: KBJXMPDXPYKBFV-UHFFFAOYSA-N
    • SMILES: S(CC(NCC1C=CC=CC=1)=O)C1=NC=CN1CC1=CC=C2C(=C1)OCO2

Computed Properties

  • Exact Mass: 381.11471265g/mol
  • Monoisotopic Mass: 381.11471265g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 7
  • Complexity: 489
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 90.7Ų

2-({1-(2H-1,3-benzodioxol-5-yl)methyl-1H-imidazol-2-yl}sulfanyl)-N-benzylacetamide Pricemore >>

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Additional information on 2-({1-(2H-1,3-benzodioxol-5-yl)methyl-1H-imidazol-2-yl}sulfanyl)-N-benzylacetamide

Comprehensive Overview of 2-({1-(2H-1,3-benzodioxol-5-yl)methyl-1H-imidazol-2-yl}sulfanyl)-N-benzylacetamide (CAS No. 869346-92-9)

The compound 2-({1-(2H-1,3-benzodioxol-5-yl)methyl-1H-imidazol-2-yl}sulfanyl)-N-benzylacetamide, with the CAS number 869346-92-9, is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique molecular structure, featuring a benzodioxole moiety linked to an imidazole ring via a sulfanyl bridge, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with multiple biological targets.

In recent years, the demand for novel heterocyclic compounds like 2-({1-(2H-1,3-benzodioxol-5-yl)methyl-1H-imidazol-2-yl}sulfanyl)-N-benzylacetamide has surged, driven by advancements in drug discovery and medicinal chemistry. This compound’s structural complexity allows it to serve as a key intermediate in synthesizing more complex molecules. Its CAS no. 869346-92-9 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

One of the most intriguing aspects of this compound is its potential role in enzyme inhibition. Preliminary studies suggest that the imidazole-sulfanyl linkage may contribute to its ability to modulate enzymatic activity, making it a subject of interest for therapeutic development. Additionally, the benzylacetamide group enhances its solubility and bioavailability, which are critical factors in pharmacokinetic optimization.

The synthesis of 2-({1-(2H-1,3-benzodioxol-5-yl)methyl-1H-imidazol-2-yl}sulfanyl)-N-benzylacetamide involves multi-step organic reactions, including nucleophilic substitution and amide coupling. These processes are meticulously optimized to ensure high yield and purity, as even minor impurities can affect its biological activity. Researchers often employ HPLC and NMR spectroscopy to validate the compound’s structure and purity.

From an SEO perspective, this compound aligns with trending search queries such as "heterocyclic compounds in drug discovery", "benzodioxole derivatives", and "imidazole-based bioactive molecules". These keywords reflect the growing interest in small-molecule therapeutics and structure-activity relationships. By focusing on these long-tail keywords, this content ensures visibility among researchers and industry professionals.

Another area of exploration is the compound’s potential in neuropharmacology. The benzodioxole group is known to interact with central nervous system (CNS) targets, raising questions about its applicability in neurological disorders. While further studies are needed, the compound’s CAS no. 869346-92-9 is increasingly cited in preclinical research.

In conclusion, 2-({1-(2H-1,3-benzodioxol-5-yl)methyl-1H-imidazol-2-yl}sulfanyl)-N-benzylacetamide represents a fascinating intersection of organic chemistry and biomedical research. Its unique structure and versatile applications make it a valuable subject for ongoing studies. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in the development of next-generation therapeutics.

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